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Abstract
Sandacanol is a synthetic aroma chemical prized for its characteristic sandalwood fragrance.

This technical guide provides a comprehensive overview of its chemical structure,

physicochemical properties, and known biological interactions. While research on

Sandacanol's specific biological signaling pathways is limited, this document draws on

extensive data available for the structurally similar synthetic sandalwood odorant, Sandalore, to

infer potential mechanisms of action. This guide summarizes quantitative data in structured

tables, details relevant experimental protocols, and provides visual diagrams of key signaling

pathways and experimental workflows to support further research and development.

Chemical Structure and Identification
Sandacanol is a synthetic compound that mimics the scent of natural sandalwood oil. It is

chemically distinct from natural sandalwood components like α-santalol and β-santalol.

Chemical Name: (E)-2-ethyl-4-(2,2,3-trimethyl-1-cyclopent-3-enyl)but-2-en-1-ol[1]

Table 1: Chemical Identifiers of Sandacanol
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Identifier Value

CAS Number 28219-61-6[1]

EINECS Number 248-908-8[1]

Chemical Formula C14H24O[1]

Molecular Weight 208.34 g/mol [1][2]

Physicochemical Properties
Sandacanol is an oily liquid that is colorless to pale yellow.[1][3] It possesses a characteristic

woody, sandalwood scent with greasy, oily, and waxy undertones.[1]

Table 2: Physicochemical Properties of Sandacanol

Property Value Reference

Physical State Oily liquid [1]

Color Colorless to pale yellow [1]

Boiling Point 287.37 °C[1]

Flash Point 92.78 °C [1]

Specific Gravity
0.91400 to 0.91800 @ 20.00

°C
[1]

Refractive Index
1.48600 to 1.49000 @ 20.00

°C
[1]

Water Solubility Insoluble [3]

Purity
92.00 to 100.00% (sum of

isomers)
[1]
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Direct research into the specific biological signaling pathways of Sandacanol is not extensively

documented in publicly available literature. However, significant research has been conducted

on Sandalore, a structurally related synthetic sandalwood odorant (3-Methyl-5-(2,2,3-

trimethylcyclopent-3-en-1-yl)pentan-2-ol). Given their use as sandalwood fragrance mimics, it is

plausible that Sandacanol may interact with similar biological targets. The following sections

detail the known biological activities and signaling pathways of Sandalore, which may provide a

model for future investigation of Sandacanol.

Interaction with Olfactory Receptor OR2AT4 in
Keratinocytes
Sandalore has been identified as an agonist of the olfactory receptor OR2AT4, which is

expressed in human keratinocytes.[3] Activation of OR2AT4 by Sandalore initiates a signaling

cascade that promotes wound-healing processes.[3]

This signaling pathway is initiated by the binding of Sandalore to OR2AT4, leading to the

activation of adenylyl cyclase (AC) and a subsequent increase in intracellular cyclic adenosine

monophosphate (cAMP). Elevated cAMP levels activate Protein Kinase A (PKA), which in turn

phosphorylates and activates the mitogen-activated protein kinases (MAPKs) Erk1/2 and p38.

[3] The activation of these downstream kinases ultimately leads to increased cell proliferation

and migration, which are crucial for wound re-epithelialization.[3]
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Sandalore-induced signaling in keratinocytes.

Anagen Phase Prolongation in Hair Follicles
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Topical application of Sandalore has been shown to prolong the anagen (growth) phase of hair

follicles.[4] This effect is mediated by the upregulation of Insulin-like Growth Factor 1 (IGF-1), a

key regulator of hair growth. The precise upstream signaling from OR2AT4 activation to IGF-1

upregulation is an area of ongoing research.
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Sandalore's effect on hair follicle anagen phase.

Experimental Protocols
The following are summaries of experimental protocols used in the study of Sandalore's

biological effects. These can serve as a foundation for designing experiments with

Sandacanol.

Synthesis of Sandacanol
A general method for the synthesis of Sandacanol involves the following steps:

Aldol Condensation: α-Campholenaldehyde is reacted with butanal in an aldol condensation

reaction to form an unsaturated aldehyde intermediate.

Partial Hydrogenation: The resulting intermediate undergoes partial hydrogenation to yield

Sandacanol, a mixture of (E)- and (Z)-isomers.[5]

In Vitro Wound Healing Assay (Scratch Assay)
This protocol is adapted from studies on Sandalore's effect on keratinocytes.

Cell Culture: Human keratinocytes are cultured to confluence in appropriate media.

Scratch Creation: A sterile pipette tip is used to create a uniform "scratch" in the confluent

cell monolayer.
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Treatment: The cells are washed to remove debris, and then incubated with fresh media

containing either a vehicle control or various concentrations of the test compound (e.g.,

Sandalore).

Imaging: The scratch area is imaged at regular intervals (e.g., 0, 12, 24, and 48 hours) using

a microscope.

Analysis: The rate of wound closure is quantified by measuring the change in the scratch

area over time.
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Workflow for an in vitro wound healing assay.

Calcium Imaging
This protocol measures changes in intracellular calcium concentration upon receptor activation.

Cell Loading: Cultured keratinocytes are loaded with a calcium-sensitive fluorescent dye

(e.g., Fura-2 AM).

Baseline Measurement: The baseline fluorescence of the cells is recorded using a

fluorescence microscope.

Stimulation: A solution containing the test compound (e.g., Sandalore) is perfused over the

cells.

Data Acquisition: Changes in fluorescence intensity, corresponding to changes in intracellular

calcium levels, are recorded in real-time.

Analysis: The magnitude and kinetics of the calcium response are quantified.

Conclusion
Sandacanol is a commercially significant aroma chemical with a well-defined chemical

structure and physicochemical properties. While direct biological data on Sandacanol is
sparse, the extensive research on the structurally similar molecule, Sandalore, provides a

strong foundation for inferring its potential biological activities. The interaction of Sandalore with

the olfactory receptor OR2AT4 in skin and hair follicles, leading to pro-wound healing and hair

growth-promoting effects, suggests that Sandacanol may possess similar bioactivities. The

experimental protocols and signaling pathway diagrams provided in this guide offer a

framework for researchers and drug development professionals to further investigate the

therapeutic potential of Sandacanol and related synthetic sandalwood compounds. Further

research is warranted to confirm whether Sandacanol indeed activates OR2AT4 and elicits the

same downstream cellular responses as Sandalore.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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